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Compound of Interest

Compound Name: Z-Yvad-cmk

Cat. No.: B10799306 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

laboratory chemicals are paramount to ensuring a safe and compliant work environment. Z-
Yvad-cmk, a cell-permeable, irreversible caspase-1 inhibitor, requires careful management

throughout its lifecycle, from storage to disposal. This guide provides essential safety

information and a step-by-step procedure for the proper disposal of Z-Yvad-cmk, aligning with

standard laboratory safety protocols.

Key Safety and Handling Information
Understanding the properties and handling requirements of Z-Yvad-cmk is the first step in its

safe management. The following table summarizes critical data for this compound.
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Parameter Information

Chemical Name Z-YVAD-CMK (trifluoroacetate salt)

Synonyms
Benzyloxycarbonyl-Tyr-Val-Ala-Asp-

Chloromethylketone, Caspase-1 Inhibitor IV

Primary Hazards

May be irritating to mucous membranes and the

upper respiratory tract. Potential for harm if

inhaled, ingested, or absorbed through the skin.

May cause eye, skin, or respiratory system

irritation.[1] The toxicological properties have

not been thoroughly investigated.[1]

Personal Protective Equipment (PPE)

Safety glasses, compatible chemical-resistant

gloves, lab coat, and a NIOSH-approved

respirator as conditions warrant.[1]

Handling

Avoid prolonged or repeated exposure. Keep

container tightly closed. Use in an area with

adequate ventilation, such as a chemical fume

hood.[1][2][3]

Storage

Store lyophilized peptide at -20°C for short-term

(1–2 weeks) and -80°C for long-term storage.

Solutions should be stored in aliquots at -20°C

or -80°C to avoid freeze-thaw cycles.[4][5]

Experimental Protocols: Disposal of Z-Yvad-cmk
The following procedures provide a general guideline for the disposal of Z-Yvad-cmk in both

solid (lyophilized powder) and solution forms. Note: All disposal activities must be conducted in

strict accordance with local, state, and federal regulations, as well as institutional policies.

Materials:

Appropriate Personal Protective Equipment (PPE) as specified above

Chemical waste container, properly labeled
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Absorbent material (e.g., diatomite, universal binders) for spills[6]

Decontamination solution (e.g., 70% ethanol)

Sealable bags for contaminated materials

Procedure for Disposal of Solid Z-Yvad-cmk:

Preparation: Don the appropriate PPE, including gloves, a lab coat, and safety glasses.

Conduct all handling of the solid compound within a chemical fume hood to minimize

inhalation risk.

Containment: If not already in a suitable container, carefully transfer the solid Z-Yvad-cmk
waste into a designated and clearly labeled chemical waste container. Avoid generating dust.

[3]

Labeling: Ensure the waste container is labeled with the chemical name ("Z-Yvad-cmk") and

any other information required by your institution's environmental health and safety (EHS)

office.

Storage Pending Disposal: Store the sealed waste container in a designated, secure area for

chemical waste pickup.

Decontamination: Wipe down the work area and any equipment used with a suitable

decontamination solution. Dispose of any contaminated wipes or other materials as chemical

waste.

Procedure for Disposal of Z-Yvad-cmk Solutions:

Preparation: As with the solid form, wear appropriate PPE and work within a chemical fume

hood.

Collection: Collect all aqueous and solvent-based solutions containing Z-Yvad-cmk in a

designated, leak-proof, and clearly labeled chemical waste container. Do not mix with

incompatible waste streams.
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Spill Management: In the event of a spill, contain the liquid and absorb it with a chemically

inert absorbent material.[6] Collect the contaminated absorbent material and place it in a

sealed bag for disposal as chemical waste.[2][6]

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with a suitable solvent, such as alcohol.[6]

Final Disposal: Dispose of the chemical waste container through your institution's EHS-

approved waste management program.[6][7]

Logical Workflow for Z-Yvad-cmk Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Z-Yvad-cmk.
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Caption: Z-Yvad-cmk Disposal Workflow.
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By adhering to these procedures and the principles of good laboratory practice, researchers

can ensure the safe and responsible disposal of Z-Yvad-cmk, thereby protecting themselves,

their colleagues, and the environment. Always consult your institution's specific safety and

disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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